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Compound of Interest

Compound Name:
Methyl 1-methylpiperidine-4-

carboxylate

Cat. No.: B155995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Methyl 1-methylpiperidine-4-
carboxylate, a key chemical intermediate with significant applications in the pharmaceutical

and chemical industries. This guide covers its physicochemical properties, synthesis protocols,

chemical reactivity, applications, and safety information, tailored for professionals in research

and development.

Physicochemical and Structural Properties
Methyl 1-methylpiperidine-4-carboxylate is an organic compound featuring a piperidine ring

N-methylated and substituted at the 4-position with a methyl carboxylate group.[1] It is typically

a colorless to pale yellow liquid.[1] Its structural and physical properties make it a versatile

building block in organic synthesis.[1][2]

Table 1: Physicochemical Data
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Property Value Source(s)

Molecular Formula C₈H₁₅NO₂ [1][2]

Molecular Weight 157.21 g/mol [1][2][3]

Appearance
Colorless to light yellow clear

liquid
[1][4]

Boiling Point 202°C (lit.) [5]

Purity ≥97% [6]

Solubility
Soluble in organic solvents;

slightly soluble in water.
[1][7]

Storage Temperature Ambient / Room Temperature [6]

Table 2: Chemical Identifiers

Identifier Value Source(s)

IUPAC Name
methyl 1-methylpiperidine-4-

carboxylate
[6]

Synonyms

Methyl 1-methyl-4-

piperidinecarboxylate, Methyl

N-methylisonipecotinate, 1-

Methyl-4-piperidinecarboxylic

acid methyl ester

[1][2]

InChI
1S/C8H15NO2/c1-9-5-3-7(4-6-

9)8(10)11-2/h7H,3-6H2,1-2H3
[1][6]

InChI Key
KYAOKPRJTMFBTQ-

UHFFFAOYSA-N
[1][6]

SMILES C(OC)(=O)C1CCN(C)CC1 [1]
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The most cited method for synthesizing Methyl 1-methylpiperidine-4-carboxylate involves

the esterification of 1-methylisonipecotic acid.[4]

Experimental Protocol: Synthesis from 1-
Methylisonipecotic Acid Hydrochloride.[5]
This protocol details the synthesis via esterification using thionyl chloride.

Materials and Reagents:

1-methylisonipecotic acid hydrochloride (1 mol)

Methanol (8 equivalents)

Thionyl chloride (1.55 equivalents)

Sodium carbonate

Methylene chloride

Ice-salt bath

Procedure:

A solution of 1-methylisonipecotic acid hydrochloride (178.64 g, 1 mol) in 350 mL of

methanol is prepared in a suitable reaction vessel.[4]

The solution is cooled to -10°C using an ice-salt bath.[4]

Thionyl chloride (112.8 mL) is added dropwise to the stirred solution over a period of 1 hour,

maintaining the temperature at -10°C.[4]

After the addition is complete, the cooling bath is removed, and the reaction mixture is

allowed to warm to 40°C. It is held at this temperature for 2 hours.[4]

The solution is then neutralized to approximately pH 8 with sodium carbonate.[4]

The product is extracted from the aqueous solution using methylene chloride.[4]
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The combined organic extracts are dried and the solvent is evaporated to yield the final

product.[4]

Yield: This procedure reportedly yields 136.88 g (87%) of Methyl 1-methylpiperidine-4-
carboxylate as a clear liquid.[4]

Synthesis Workflow of Methyl 1-methylpiperidine-4-carboxylate

1-Methylisonipecotic Acid HCl
+

Methanol
Cool to -10°C Add Thionyl Chloride

(1 hour)
React at 40°C

(2 hours)
Neutralize (pH 8)

with Na₂CO₃

Extract with
Methylene Chloride

Dry and Evaporate
Solvent

Product:
Methyl 1-methylpiperidine-4-carboxylate

(87% Yield)

Key Reactive Sites

Methyl 1-methylpiperidine-4-carboxylate

Core Structure
(C₈H₁₅NO₂)

Ester Group
(-COOCH₃)

Site of Hydrolysis &
Transesterification

Tertiary Amine
(N-CH₃)

Nucleophilic &
Basic Center
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Application Pathways

Methyl 1-methylpiperidine-4-carboxylate
(CAS 1690-75-1)

Pharmaceuticals Agrochemicals Specialty Chemicals

Analgesics Anti-inflammatory Drugs Kinase Inhibitors

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155995#methyl-1-methylpiperidine-4-carboxylate-
cas-number-1690-75-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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